Cas no 1158767-35-1 (tert-Butyl 6-iodo-1H-indazole-1-carboxylate)
1158767-35-1 structure
Product Name:tert-Butyl 6-iodo-1H-indazole-1-carboxylate
CAS No:1158767-35-1
MF:C12H13IN2O2
MW:344.148295164108
MDL:MFCD12408347
CID:1033170
PubChem ID:71463953
Update Time:2025-04-20
tert-Butyl 6-iodo-1H-indazole-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 6-iodo-1H-indazole-1-carboxylate
- SCHEMBL25702553
- G61162
- SY268395
- MFCD12408347
- tert-butyl 6-iodoindazole-1-carboxylate
- 1158767-35-1
- DTXSID90855788
- DB-353083
- EN300-12577627
- CS-0441442
- AKOS016011019
- tert-Butyl6-iodo-1H-indazole-1-carboxylate
- 1-Boc-6-iodo-1H-indazole
- 1H-Indazole-1-carboxylic acid, 6-iodo-, 1,1-dimethylethyl ester
-
- MDL： MFCD12408347
- Inchi： 1S/C12H13IN2O2/c1-12(2,3)17-11(16)15-10-6-9(13)5-4-8(10)7-14-15/h4-7H,1-3H3
- InChI Key： ZGSZUTWMVHCCER-UHFFFAOYSA-N
- SMILES： IC1C=CC2C=NN(C(=O)OC(C)(C)C)C=2C=1
Computed Properties
- Exact Mass: 344.00218g/mol
- Monoisotopic Mass: 344.00218g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 44.1Ų
tert-Butyl 6-iodo-1H-indazole-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM150592-1g |
tert-butyl 6-iodo-1H-indazole-1-carboxylate |
1158767-35-1 | 95% | 1g |
$*** | 2023-04-03 | |
| Chemenu | CM150592-1g |
tert-butyl 6-iodo-1H-indazole-1-carboxylate |
1158767-35-1 | 95% | 1g |
$729 | 2021-08-05 | |
| Alichem | A269001651-1g |
tert-Butyl 6-iodo-1H-indazole-1-carboxylate |
1158767-35-1 | 95% | 1g |
$659.40 | 2023-09-04 | |
| eNovation Chemicals LLC | Y1197674-1g |
1-Boc-6-iodo-1H-indazole |
1158767-35-1 | 95% | 1g |
$660 | 2024-07-19 | |
| Enamine | EN300-12577627-0.05g |
tert-butyl 6-iodo-1H-indazole-1-carboxylate |
1158767-35-1 | 0.05g |
$563.0 | 2023-05-24 | ||
| Enamine | EN300-12577627-0.1g |
tert-butyl 6-iodo-1H-indazole-1-carboxylate |
1158767-35-1 | 0.1g |
$591.0 | 2023-05-24 | ||
| Enamine | EN300-12577627-0.25g |
tert-butyl 6-iodo-1H-indazole-1-carboxylate |
1158767-35-1 | 0.25g |
$617.0 | 2023-05-24 | ||
| Enamine | EN300-12577627-0.5g |
tert-butyl 6-iodo-1H-indazole-1-carboxylate |
1158767-35-1 | 0.5g |
$645.0 | 2023-05-24 | ||
| Enamine | EN300-12577627-1.0g |
tert-butyl 6-iodo-1H-indazole-1-carboxylate |
1158767-35-1 | 1g |
$671.0 | 2023-05-24 | ||
| Enamine | EN300-12577627-2.5g |
tert-butyl 6-iodo-1H-indazole-1-carboxylate |
1158767-35-1 | 2.5g |
$1315.0 | 2023-05-24 |
tert-Butyl 6-iodo-1H-indazole-1-carboxylate Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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